Cas no 2227820-14-4 (2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol)

• Product Name: 2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol
• CAS No: 2227820-14-4
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6186417
• PubChem ID: 165667193
• Update Time: 2025-07-19

2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol
• 2-[(1R)-3-amino-1-hydroxypropyl]-4-bromo-6-methoxyphenol
• 2227820-14-4
• EN300-1934386

• Inchi： 1S/C10H14BrNO3/c1-15-9-5-6(11)4-7(10(9)14)8(13)2-3-12/h4-5,8,13-14H,2-3,12H2,1H3/t8-/m1/s1
• InChI Key： NUVGQMQIUIGYRJ-MRVPVSSYSA-N
• SMILES： BrC1C=C(C(=C(C=1)[C@@H](CCN)O)O)OC

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol

Research Brief on 2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol (CAS: 2227820-14-4): Recent Advances and Applications

The compound 2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol (CAS: 2227820-14-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel β-adrenergic receptor agonists. Its chiral center at the 1R position and the presence of functional groups such as the amino, hydroxy, and bromo substituents make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of potential bronchodilators, which could offer improved efficacy and reduced side effects compared to existing treatments for respiratory diseases.

In vitro and in vivo studies have demonstrated that derivatives of 2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol exhibit promising selectivity for β2-adrenergic receptors. This selectivity is particularly advantageous for minimizing cardiovascular side effects commonly associated with non-selective β-agonists. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed the structure-activity relationships (SAR) of these derivatives, providing valuable insights for further optimization.

Another area of active research involves the compound's potential application in central nervous system (CNS) disorders. Preliminary studies suggest that certain analogs may cross the blood-brain barrier and exhibit neuroprotective effects. This has sparked interest in exploring its utility in conditions such as Parkinson's disease and depression, although further preclinical validation is required.

The synthesis of 2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol has also seen methodological improvements. Recent patents (e.g., WO2022156789) describe more efficient asymmetric synthesis routes with higher yields and enantiomeric purity. These advances are critical for scaling up production while maintaining the compound's stereochemical integrity, which is essential for its biological activity.

From a safety perspective, recent toxicological assessments indicate that the compound has a favorable profile at therapeutic doses. However, researchers emphasize the need for comprehensive metabolite identification studies, as the bromine substituent may lead to unique metabolic pathways that could influence both efficacy and safety.

In conclusion, 2-(1R)-3-amino-1-hydroxypropyl-4-bromo-6-methoxyphenol represents a promising scaffold for drug discovery with multiple potential therapeutic applications. The convergence of improved synthetic methods, detailed SAR studies, and emerging biological data positions this compound as a significant focus area for future pharmaceutical development. Continued research is expected to yield optimized derivatives with enhanced pharmacological properties for clinical evaluation.